N,4-dimethyl-1H-benzo[d]imidazole-2-carboxamide

• Molecular Formula: C10H11N3O
• Molecular Weight: 189.21 g/mol
• IUPAC Name: N,4-dimethyl-1H-benzimidazole-2-carboxamide
• InChI: InChI=1S/C10H11N3O/c1-6-4-3-5-7-8(6)13-9(12-7)10(14)11-2/h3-5H,1-2H3,(H,11,14)(H,12,13)
• InChI Key: ZUNASKGUWIJFOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)NC(=N2)C(=O)NC

Description

N,4-dimethyl-1H-benzo[d]imidazole-2-carboxamide is a useful research compound. Its molecular formula is C10H11N3O and its molecular weight is 189.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2,3-diaminotoluene (2.0 g) and ethyl N-methyloxamate (2.36 g) in N,N-dimethylformamide (10 ml) was stirred at 175° C. for 8 hours. After being cooled to ambient temperature, the mixture as poured into a mixture of saturated aqueous sodium bicarbonate solution and ethyl acetate and the organic layer was separated. The organic layer was washed with brine and the solution was dried over magnesium sulfate. The solvent was evaporated in vacuo and the residue was chromatographed on silica gel eluting with a mixtue of chloroform and methanol (50:1) to give 4-methyl-2-(N-methylcarbamoyl)-1H-benzimidazole (1.17 g) as a powder.